2-(Trifluoromethyl)benzenesulfonohydrazide
Overview
Description
2-(Trifluoromethyl)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C7H7F3N2O2S and its molecular weight is 240.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Sensing Applications
2-(Trifluoromethyl)benzenesulfonohydrazide derivatives have been utilized in developing selective ionic sensors for various heavy metals, showcasing their importance in environmental monitoring and industrial applications. For instance, a study by Hussain et al. (2018) demonstrated the use of benzenesulfonohydrazide (BSH) derivatives for the selective detection of cobalt (Co2+) ions using electrochemical methods. These compounds were characterized using techniques like NMR, FTIR, and UV-Vis spectroscopy, and showed high sensitivity and low detection limits in identifying Co2+ in different samples including industrial effluent and water samples (Hussain et al., 2018).
Similarly, Rahman et al. (2020) synthesized derivatives of BSH for detecting carcinogenic lead (Pb2+). These compounds, characterized by spectroscopic techniques and single crystal X-ray diffraction method, were used to develop a Pb2+ sensor with high sensitivity and selectivity (Rahman et al., 2020).
Synthesis and Characterization
The synthesis and characterization of BSH derivatives also form a significant part of scientific research. A study by Hussain et al. (2017) focused on the synthesis of (E)-N′-nitrobenzylidene-benzenesulfonohydrazide (NBBSH) derivatives. These were used for detecting mercury (Hg2+) ions. The study highlights the synthesis methods, characterization, and application in developing sensitive and selective sensors for environmental purposes (Hussain et al., 2017).
Applications in Environmental Remediation
The use of BSH derivatives in environmental remediation, particularly in detecting and measuring heavy metal ions in various environmental samples, is another crucial application. For instance, Asiri et al. (2018) developed a manganese ion (Mn2+) sensor using BSH derivatives, which exhibited high sensitivity and selectivity in measuring Mn2+ in various water samples (Asiri et al., 2018).
properties
IUPAC Name |
2-(trifluoromethyl)benzenesulfonohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2O2S/c8-7(9,10)5-3-1-2-4-6(5)15(13,14)12-11/h1-4,12H,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISSXDMNIXWMHRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)S(=O)(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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